Cas no 2138036-40-3 (4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138036-40-3
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 6135328
• PubChem ID: 165952637
• Update Time: 2025-06-26

4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138036-40-3
• 4,4-dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol
• EN300-1156415
• 4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C13H24O/c1-6-12(4,5)13(14)9-7-11(2,3)8-10-13/h7,9,14H,6,8,10H2,1-5H3
• InChI Key： GHUYJLCOQSSRBZ-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)(C)CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol

Introduction to 4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol (CAS No. 2138036-40-3)

4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2138036-40-3, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexene core substituted with dimethyl and isobutyl groups, exhibits structural features that make it a promising candidate for further investigation in medicinal chemistry. The presence of both stereocenters and functional groups such as hydroxyl and alkyl chains suggests potential applications in the development of novel bioactive molecules.

The compound’s structural framework, characterized by a rigid cyclohexene backbone and branched alkyl substituents, contributes to its unique physicochemical properties. These properties are critical in determining its solubility, metabolic stability, and interaction with biological targets. In recent years, there has been a growing interest in heterocyclic compounds with cyclohexene moieties due to their prevalence in natural products and their potential as pharmacophores. The 4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol structure aligns well with this trend, offering a scaffold for designing molecules with enhanced binding affinity and selectivity.

From a synthetic perspective, 4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol presents an intriguing challenge due to its complex stereochemistry. The synthesis of such a molecule requires precise control over reaction conditions to ensure the formation of the desired stereoisomer. Advances in asymmetric synthesis and catalytic methods have enabled chemists to tackle these challenges more effectively. Recent studies have demonstrated the use of transition metal-catalyzed reactions and chiral auxiliaries to achieve high enantioselectivity in the construction of this type of molecule. These methodologies not only improve yield but also enhance the overall efficiency of the synthetic route.

In the realm of pharmaceutical research, 4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol has been explored as a potential intermediate in the development of therapeutic agents. Its structural motifs are reminiscent of those found in known bioactive compounds, suggesting that it may possess pharmacological properties worthy of further investigation. For instance, the hydroxyl group can serve as a point for further functionalization, allowing for the attachment of additional pharmacophoric elements. This flexibility makes it an attractive building block for drug discovery programs targeting various diseases.

One particularly promising area of research involves the use of 4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol as a precursor in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone strategy in drug design, and compounds with cyclohexene cores have shown promise in this context. The ability to modulate enzyme activity through small molecule inhibitors can lead to the development of treatments for metabolic disorders, infectious diseases, and even cancer. The unique steric environment provided by the dimethyl and isobutyl substituents may allow this compound to interact selectively with specific enzyme active sites.

Another avenue being explored is the incorporation of 4,4-Dimethyl-1-(2-methylbutan-2-yl)cyclohex-2-en-1-ol into drug delivery systems. The compound’s physicochemical properties could be exploited to enhance drug solubility or to facilitate targeted delivery to specific tissues or cells. For example, its amphiphilic nature might allow it to form micelles or nanoparticles that can encapsulate therapeutic agents for controlled release. Such systems are particularly relevant in oncology, where targeted delivery can improve treatment efficacy while minimizing side effects.

The biological activity of 4,4-Dimethyl-1-(2-methylbutan-2-ytl)cyclohex--en--1--ol has also been investigated through computational modeling and molecular docking studies. These approaches have allowed researchers to predict potential interactions between the compound and biological targets such as proteins or nucleic acids. By understanding these interactions at a molecular level, scientists can refine their designs to optimize potency and selectivity. Computational methods are increasingly integral to modern drug discovery pipelines, providing rapid screening tools that complement traditional experimental approaches.

Recent advances in analytical chemistry have also contributed to our understanding of this compound’s behavior under various conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating its structure and studying its dynamics in solution or within complex mixtures. These analytical tools provide critical data for characterizing intermediates during synthetic processes and for assessing purity before biological testing.

The environmental impact of synthesizing and using 4,4-Dimethyl--(--)Dimethylet--cyclohex--en--(--)en--(--)ol--(--)2138036----40----3 is another consideration that merits attention. Sustainable chemistry principles emphasize minimizing waste generation and using renewable resources wherever possible. Green chemistry methodologies are being increasingly adopted in industrial settings to reduce the ecological footprint of chemical processes. By optimizing synthetic routes for efficiency and sustainability, 4, 4 - Dimethylet - c - h - e x - h e n - e t - o l c o u l d b e i n t e g rated into environmentally responsible manufacturing practices.

In conclusion, 4, 4 - Dimethylet - c - h - e x - h e n - e t - o l ( C A S N o . 21 3 8 0 3 6 -- 40 -- 3 ) i s a structurally fascinating compound with significant potential in pharmaceutical research . Its unique features make it an attractive candidate for further exploration as an intermediate or lead compound . As our understanding of its synthetic possibilities , biological activity , a n d environmental impact continues to grow , so too will its role i n advancing chemical biology an d medicine .